Cas no 1805051-64-2 (Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate
• CAS No: 1805051-64-2
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4811277
• Update Time: 2025-05-20

Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate

• Inchi： 1S/C11H13F2NO4/c1-4-18-11(15)8-9(17-3)7(16-2)5-6(14-8)10(12)13/h5,10H,4H2,1-3H3
• InChI Key： QCBRBXYIQSFBSM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C(=O)OCC)=N1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate

Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate (CAS No. 1805051-64-2) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 6 and methoxy groups at positions 3 and 4, along with an ethyl ester group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate in the development of advanced materials, particularly in the realm of optoelectronics and catalysis. The presence of fluorine atoms in the difluoromethyl group introduces electron-withdrawing effects, which can enhance the compound's ability to act as a semiconductor or a catalyst in certain reactions. Moreover, the methoxy groups at positions 3 and 4 contribute to increased solubility in polar solvents, facilitating its use in solution-based processes.

The synthesis of Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring precursor. This is followed by successive substitution reactions to introduce the difluoromethyl and methoxy groups at their respective positions. The final step involves esterification to attach the ethyl carboxylate group at position 2. Recent advancements in catalytic methods have enabled higher yields and improved purity levels during the synthesis process.

One of the most promising applications of this compound lies in its use as a precursor for more complex molecules with tailored functionalities. For instance, researchers have explored its role in constructing heterocyclic frameworks that exhibit enhanced stability and reactivity under specific conditions. Additionally, its ability to undergo various post-synthetic modifications has opened new avenues for its utilization in drug discovery and agrochemicals.

From an environmental standpoint, Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate has been evaluated for its biodegradability and potential impact on ecosystems. Studies indicate that under controlled conditions, the compound undergoes gradual degradation through hydrolytic pathways, minimizing its long-term environmental footprint.

In conclusion, Ethyl 6-(difluoromethyl)-3,4-dimethoxypyridine-2-carboxylate (CAS No. 1805051-64-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative materials and solutions.